Cas no 2228147-92-8 (3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine)

3-(9-Chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine is a specialized heterocyclic compound featuring a fused benzodioxepin core with an azetidine substituent. Its unique structure, combining a chloro-substituted benzodioxepin and a strained azetidine ring, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound's rigid framework and functional group diversity offer potential for selective binding in drug discovery, particularly in targeting central nervous system (CNS) receptors or enzymes. Its synthetic versatility allows for further derivatization, enabling the exploration of structure-activity relationships. The chloro group enhances reactivity for cross-coupling or nucleophilic substitution, while the azetidine moiety contributes to conformational constraint, potentially improving metabolic stability and target affinity.

3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine structure

2228147-92-8 structure

Product Name:3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine

CAS No:2228147-92-8

MF:C₁₂H₁₄ClNO₂

MW:239.698062419891

CID:5813086

PubChem ID:165866470

Update Time:2025-06-13

3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine Chemical and Physical Properties

Names and Identifiers

- 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine
- EN300-1996192
- 2228147-92-8
- Inchi： 1S/C12H14ClNO2/c13-10-4-8(9-6-14-7-9)5-11-12(10)16-3-1-2-15-11/h4-5,9,14H,1-3,6-7H2
- InChI Key： CFRRGCASNMYJSU-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=CC(=C1)C1CNC1)OCCCO2

Computed Properties

Exact Mass: 239.0713064g/mol
Monoisotopic Mass: 239.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 30.5Å²

3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1996192-1g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	1g	$1172.0	2023-09-16
Enamine	EN300-1996192-5g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	5g	$3396.0	2023-09-16
Enamine	EN300-1996192-10g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	10g	$5037.0	2023-09-16
Enamine	EN300-1996192-0.05g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	0.05g	$983.0	2023-09-16
Enamine	EN300-1996192-0.1g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	0.1g	$1031.0	2023-09-16
Enamine	EN300-1996192-0.25g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	0.25g	$1078.0	2023-09-16
Enamine	EN300-1996192-0.5g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	0.5g	$1124.0	2023-09-16
Enamine	EN300-1996192-1.0g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	1g	$1172.0	2023-05-26
Enamine	EN300-1996192-2.5g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	2.5g	$2295.0	2023-09-16
Enamine	EN300-1996192-5.0g	3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine	2228147-92-8	5g	$3396.0	2023-05-26

3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine Related Literature

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Additional information on 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine

Comprehensive Overview of 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine (CAS No. 2228147-92-8)

The compound 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine (CAS No. 2228147-92-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzodioxepin core and azetidine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for heterocyclic compounds like 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine has surged due to their versatility in medicinal chemistry. The chloro substituent at the 9-position enhances its reactivity, enabling further functionalization for tailored applications. This compound is often discussed in the context of central nervous system (CNS) drug development, as the benzodioxepin scaffold is known to interact with neurotransmitter receptors.

From a synthetic perspective, CAS No. 2228147-92-8 presents intriguing challenges and opportunities. The azetidine ring, a four-membered nitrogen heterocycle, is a key motif in modern drug design due to its conformational rigidity and metabolic stability. Coupled with the 1,5-benzodioxepin framework, this compound offers a balanced lipophilicity profile, which is critical for optimizing bioavailability in drug candidates. Researchers are actively exploring its use in fragment-based drug discovery and covalent inhibitor design.

The growing interest in 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine is also reflected in its frequent appearance in patent literature. Innovations in green chemistry and catalytic synthesis have enabled more efficient production routes, reducing environmental impact. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing, a topic highly relevant to today's environmentally conscious stakeholders.

Analytical characterization of CAS No. 2228147-92-8 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are essential for reproducible research outcomes. The chloro and azetidine functionalities also make it amenable to further derivatization, expanding its utility in combinatorial chemistry libraries.

In summary, 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)azetidine represents a compelling case study in the intersection of structural complexity and therapeutic potential. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.